Cas no 38173-38-5 (2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide)

2-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide is a sulfonamide derivative featuring a chloro-substituted pyridine core, offering versatile reactivity for synthetic applications. Its structure combines a sulfonamide moiety with a halogenated heterocycle, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential as a building block for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The isopropyl group enhances lipophilicity, which may influence solubility and bioavailability in drug discovery contexts. Its well-defined molecular architecture allows for precise functionalization, enabling tailored modifications for target-specific applications. The compound’s stability under standard conditions ensures reliable handling in laboratory settings.
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide structure
38173-38-5 structure
Product Name:2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
CAS No:38173-38-5
MF:C8H11ClN2O2S
MW:234.703139543533
CID:1488583
PubChem ID:1214509
Update Time:2025-05-28

2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinesulfonamide, 2-chloro-N-(1-methylethyl)-
    • 2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
    • CS-0237150
    • 2-chloro-N-propan-2-ylpyridine-3-sulfonamide
    • 38173-38-5
    • 2-Chloro-N-isopropylpyridine-3-sulfonamide
    • 2-chloro-3-isopropylaminosulfonylpyridine
    • Z425356360
    • Oprea1_764897
    • EN300-178671
    • AKOS009491329
    • G28083
    • Inchi: 1S/C8H11ClN2O2S/c1-6(2)11-14(12,13)7-4-3-5-10-8(7)9/h3-6,11H,1-2H3
    • InChI Key: LNZOWOXYQNKKEL-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)S(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 234.02313
  • Monoisotopic Mass: 234.0229765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 59.06

2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C378960-10mg
2-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5
10mg
$ 50.00 2022-04-01
TRC
C378960-50mg
2-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5
50mg
$ 160.00 2022-04-01
TRC
C378960-100mg
2-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5
100mg
$ 250.00 2022-04-01
Enamine
EN300-178671-0.05g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
0.05g
$69.0 2023-09-19
Enamine
EN300-178671-0.1g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
0.1g
$105.0 2023-09-19
Enamine
EN300-178671-0.25g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
0.25g
$149.0 2023-09-19
Enamine
EN300-178671-0.5g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
0.5g
$284.0 2023-09-19
Enamine
EN300-178671-1.0g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
1g
$385.0 2023-05-06
Enamine
EN300-178671-2.5g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
2.5g
$754.0 2023-09-19
Enamine
EN300-178671-5.0g
2-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
38173-38-5 95%
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$1115.0 2023-05-06
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